Cas no 184042-53-3 (1-Piperidinecarboxylic acid, 4-(2-chloroethyl)-, 1,1-dimethylethyl ester)

• Product Name: 1-Piperidinecarboxylic acid, 4-(2-chloroethyl)-, 1,1-dimethylethyl ester
• CAS No: 184042-53-3
• MF: C₁₂H₂₂ClNO₂
• MW: 247.76158285141
• CID: 1378102
• PubChem ID: 10848124
• Update Time: 2025-04-20

1-Piperidinecarboxylic acid, 4-(2-chloroethyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-(2-chloroethyl)-, 1,1-dimethylethyl ester
• 184042-53-3
• SCHEMBL7419085
• Tert-butyl 4-(2-chloroethyl)piperidine-1-carboxylate
• AM100425
• EN300-6213529
• 1,1-Dimethylethyl 4-(2-chloroethyl)-1-piperidinecarboxylate
• DTXSID201188873
• DB-130622

• Inchi： 1S/C12H22ClNO2/c1-12(2,3)16-11(15)14-8-5-10(4-7-13)6-9-14/h10H,4-9H2,1-3H3
• InChI Key： FVGGDHCNXMCNIP-UHFFFAOYSA-N
• SMILES： ClCCC1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 247.13406
• Monoisotopic Mass: 247.1339066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids